Cas no 54760-54-2 (5-Thiazolecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester
• CAS No: 54760-54-2
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 2694553
• Update Time: 2025-03-25

5-Thiazolecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-propyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H17NO2S/c1-5-6-9-12-7-8(15-9)10(13)14-11(2,3)4/h7H,5-6H2,1-4H3
• InChI Key： GMKCHQNZTZGONK-UHFFFAOYSA-N
• SMILES： S1C(C(OC(C)(C)C)=O)=CN=C1CCC

Computed Properties

• Exact Mass: 227.098
• Monoisotopic Mass: 227.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 296.7±13.0 °C(Predicted)
• pka: 1.45±0.10(Predicted)